Cas no 1383977-51-2 (Tinospinoside C)

Tinospinoside C structure
Tinospinoside C structure
Product Name:Tinospinoside C
CAS No:1383977-51-2
MF:C27H36O12
MW:552.567549705505
CID:1080940
PubChem ID:76446049
Update Time:2025-04-20

Tinospinoside C Chemical and Physical Properties

Names and Identifiers

    • Tinospinoside C
    • 8-Hydroxytinophylloloside
    • 8-epi-Tinospinoside B
    • [ "" ]
    • CS-0016439
    • DA-68200
    • 1383977-51-2
    • methyl (2S,4aR,6aR,9R,10aR,10bS)-2-(furan-3-yl)-4a-hydroxy-6a,10b-dimethyl-4-oxo-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,5,6,9,10,10a-hexahydro-1H-benzo[f]isochromene-7-carboxylate
    • HY-N1148
    • AKOS032962748
    • Inchi: 1S/C27H36O12/c1-25-5-6-27(34)24(33)39-16(13-4-7-36-12-13)10-26(27,2)18(25)9-14(8-15(25)22(32)35-3)37-23-21(31)20(30)19(29)17(11-28)38-23/h4,7-8,12,14,16-21,23,28-31,34H,5-6,9-11H2,1-3H3/t14-,16-,17+,18+,19+,20-,21+,23+,25-,26-,27-/m0/s1
    • InChI Key: SFZVAPHHIUDDEI-BAXBFVPBSA-N
    • SMILES: O[C@@]12C(=O)O[C@H](C3=COC=C3)C[C@@]1(C)[C@@H]1C[C@H](C=C(C(=O)OC)[C@]1(C)CC2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 552.22100
  • Monoisotopic Mass: 552.22067658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 185Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 742.9±60.0 °C at 760 mmHg
  • Flash Point: 403.1±32.9 °C
  • Solubility: Very slightly soluble (0.5 g/l) (25 º C),
  • PSA: 185.35000
  • LogP: 0.10950
  • Vapor Pressure: 0.0±2.6 mmHg at 25°C

Tinospinoside C Security Information

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